molecular formula C10H20N2O2 B575020 Carbamic acid, dimethyl-, [2-(methylamino)cyclopentyl]methyl ester, cis- (9CI) CAS No. 178619-01-7

Carbamic acid, dimethyl-, [2-(methylamino)cyclopentyl]methyl ester, cis- (9CI)

Cat. No.: B575020
CAS No.: 178619-01-7
M. Wt: 200.282
InChI Key: PMJASLJMTKKYSZ-IUCAKERBSA-N
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Description

Carbamic acid, dimethyl-, [2-(methylamino)cyclopentyl]methyl ester, cis- (9CI), also known as Carbamic acid, dimethyl-, [2-(methylamino)cyclopentyl]methyl ester, cis- (9CI), is a useful research compound. Its molecular formula is C10H20N2O2 and its molecular weight is 200.282. The purity is usually 95%.
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Properties

CAS No.

178619-01-7

Molecular Formula

C10H20N2O2

Molecular Weight

200.282

IUPAC Name

[(1R,2S)-2-(methylamino)cyclopentyl]methyl N,N-dimethylcarbamate

InChI

InChI=1S/C10H20N2O2/c1-11-9-6-4-5-8(9)7-14-10(13)12(2)3/h8-9,11H,4-7H2,1-3H3/t8-,9-/m0/s1

InChI Key

PMJASLJMTKKYSZ-IUCAKERBSA-N

SMILES

CNC1CCCC1COC(=O)N(C)C

Synonyms

Carbamic acid, dimethyl-, [2-(methylamino)cyclopentyl]methyl ester, cis- (9CI)

Origin of Product

United States

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